molecular formula C12H8F3N5O3 B8432381 4-Amino-5-nitro-N-(4-trifluoromethylpyridin-2-yl)picolinamide

4-Amino-5-nitro-N-(4-trifluoromethylpyridin-2-yl)picolinamide

Cat. No.: B8432381
M. Wt: 327.22 g/mol
InChI Key: GSJWDQKEAYAAFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-5-nitro-N-(4-trifluoromethylpyridin-2-yl)picolinamide is a useful research compound. Its molecular formula is C12H8F3N5O3 and its molecular weight is 327.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H8F3N5O3

Molecular Weight

327.22 g/mol

IUPAC Name

4-amino-5-nitro-N-[4-(trifluoromethyl)pyridin-2-yl]pyridine-2-carboxamide

InChI

InChI=1S/C12H8F3N5O3/c13-12(14,15)6-1-2-17-10(3-6)19-11(21)8-4-7(16)9(5-18-8)20(22)23/h1-5H,(H2,16,18)(H,17,19,21)

InChI Key

GSJWDQKEAYAAFD-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C=C1C(F)(F)F)NC(=O)C2=NC=C(C(=C2)N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-amino-5-nitropicolinic acid (180 mg, 1.0 mmol) in 10 mL dichloromethane with 280 μL thionyl chloride was refluxed for 1 h, cooled to ambient temperature and concentrated to dryness i. vac. The residue was mixed with 10 mL THF and 10 mL dichloromethane and pyridine (100 μL, 1.3 mmol), and 4-trifluoromethyl-pyridin-2-amine (160 mg, 1.0 mmol) was added to the mixture. After stirring for 45 min the mixture was disturbed with methanol and concentrated i.vac. The residue was purified by chromatography on HPLC (C18 StableBond, eluent: H2O+0.15% HCOOH+10-100% acetonitrile)
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
280 μL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
100 μL
Type
reactant
Reaction Step Three
Quantity
160 mg
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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